Cas no 1336787-69-9 ((2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine)

• Product Name: (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine
• CAS No: 1336787-69-9
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6260415
• PubChem ID: 129969601
• Update Time: 2025-07-28

(2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine
• 1336787-69-9
• EN300-2003062

• Inchi： 1S/C9H11BrFN/c1-6(12)5-7-3-2-4-8(11)9(7)10/h2-4,6H,5,12H2,1H3/t6-/m0/s1
• InChI Key： RTKIRUCCJOQGDW-LURJTMIESA-N
• SMILES： BrC1C(=CC=CC=1C[C@H](C)N)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine

Introduction to (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine (CAS No. 1336787-69-9)

(2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1336787-69-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromine and fluorine substituents in its aromatic ring contributes to its distinct reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The< strong> stereochemistry of (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine plays a crucial role in determining its pharmacological efficacy. The (S)-configuration at the propan-2-amine chiral center influences its interaction with biological targets, thereby affecting its potency and selectivity. This aspect is particularly important in the development of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly alter the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in synthetic methodologies have enabled the efficient preparation of (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine, facilitating its incorporation into various drug discovery programs. The compound's< strong> bromo and fluoro substituents provide handles for further functionalization, allowing chemists to explore diverse chemical space and develop derivatives with enhanced biological activity. These modifications are often guided by computational modeling and high-throughput screening techniques, which help identify promising candidates for further optimization.

In the realm of medicinal chemistry, (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These enzymes are implicated in various diseases, including cancer, making them attractive therapeutic targets. The< strong> aromatic ring architecture of this compound allows for interactions with specific pockets on the enzyme's active site, leading to inhibition of their activity. Preliminary studies have shown that derivatives of this scaffold exhibit promising antitumor properties.

The< strong> fluorine atom in (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Fluorinated compounds often exhibit improved pharmacokinetic profiles, prolonging their half-life and increasing their bioavailability. Additionally, the< strong> bromine substituent can participate in electrophilic aromatic substitution reactions, enabling further derivatization and tailoring of the molecule's properties.

Current research is focused on exploring the< strong> biological activity of (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine and its derivatives. In vitro studies have demonstrated that certain analogs exhibit inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases and chronic inflammation. Furthermore, the compound's ability to modulate neurotransmitter receptors has been investigated, opening avenues for developing treatments for neurological disorders.

The synthesis of (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine involves multi-step organic transformations, requiring careful optimization to achieve high yields and purity. Advanced techniques such as asymmetric hydrogenation have been employed to establish the stereochemical integrity of the chiral center. These synthetic strategies are essential for producing enantiomerically pure compounds, which are often required for clinical applications due to their improved safety and efficacy profiles.

The< strong> pharmaceutical industry has shown interest in (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine due to its versatile structural features and potential therapeutic applications. Companies are investing in research programs aimed at identifying novel drug candidates based on this scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster development cycles and more effective treatments for patients.

In conclusion, (2S)-1-(2-bromo-3-fluorophenyl)propan-2-amine is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong> bromo and fluoro substituents, contribute to its reactivity and biological activity. Ongoing studies are aimed at elucidating its mechanisms of action and developing derivatives with enhanced therapeutic efficacy. As synthetic methodologies continue to evolve, the accessibility of this compound will further drive its adoption in drug discovery efforts.